Cas no 956296-80-3 (2-(4-Methoxyphenyl)-4H-furo3,2-bpyrrole-5-carboxylic Acid Ethyl Ester)

• Product Name: 2-(4-Methoxyphenyl)-4H-furo3,2-bpyrrole-5-carboxylic Acid Ethyl Ester
• CAS No: 956296-80-3
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 1060667
• PubChem ID: 42882121
• Update Time: 2025-10-28

2-(4-Methoxyphenyl)-4H-furo3,2-bpyrrole-5-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-4H-furo[3,2-b]pyrrole-5-carboxylic Acid Ethyl Ester
• 2-(4-Methoxyphenyl)-
• 956296-80-3
• starbld0001209
• 2-(4-Methoxyphenyl)-4H-furo[3,2-b]pyrrole-5-carboxylicAcidEthylEster
• SCHEMBL4183771
• ethyl 2-(4-methoxyphenyl)-4H-furo[3,2-b]pyrrole-5-carboxylate
• DB-312664
• 2-(4-Methoxyphenyl)-4H-furo3,2-bpyrrole-5-carboxylic Acid Ethyl Ester

• Inchi： 1S/C16H15NO4/c1-3-20-16(18)13-9-15-12(17-13)8-14(21-15)10-4-6-11(19-2)7-5-10/h4-9,17H,3H2,1-2H3
• InChI Key： APWDDGCWIAEBAP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=CC2=C1C=C(C(=O)OCC)N2

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• Solubility: DCM, Methanol

Additional information on 2-(4-Methoxyphenyl)-4H-furo3,2-bpyrrole-5-carboxylic Acid Ethyl Ester

Introduction to 2-(4-Methoxyphenyl)-4H-furo[3,2-b]pyrrole-5-carboxylic Acid Ethyl Ester (CAS No. 956296-80-3)

2-(4-Methoxyphenyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid ethyl ester (CAS No. 956296-80-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furanopyrrole core and an ester functional group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The furanopyrrole scaffold is a well-known privileged structure in medicinal chemistry, often associated with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the methoxyphenyl substituent further enhances the compound's pharmacological profile by modulating its lipophilicity and receptor binding affinity. The ethyl ester group, on the other hand, can influence the compound's solubility and metabolic stability, making it an attractive candidate for drug development.

Recent studies have explored the potential of 2-(4-Methoxyphenyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid ethyl ester in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study, published in the European Journal of Medicinal Chemistry, the compound was evaluated for its antiviral properties against several RNA viruses, including influenza and SARS-CoV-2. The results indicated that 2-(4-Methoxyphenyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid ethyl ester demonstrated significant antiviral activity by inhibiting viral replication and reducing viral load in infected cells. This finding highlights the compound's potential as a broad-spectrum antiviral agent.

The anticancer potential of 2-(4-Methoxyphenyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid ethyl ester has also been investigated. A study published in Cancer Letters reported that the compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers found that the compound induced apoptosis and cell cycle arrest in these cancer cells while showing minimal toxicity to normal cells. These findings suggest that the compound could be developed as a promising anticancer agent with high therapeutic index.

The structural versatility of 2-(4-Methoxyphenyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid ethyl ester also makes it an attractive candidate for chemical modifications to optimize its pharmacological properties. For example, researchers have explored the effects of substituting different functional groups on the furanopyrrole core to enhance its potency and selectivity. These modifications have led to the discovery of several analogs with improved biological activities and reduced side effects.

In addition to its therapeutic potential, 2-(4-Methoxyphenyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid ethyl ester has been studied for its pharmacokinetic properties. A study published in Pharmaceutical Research investigated the absorption, distribution, metabolism, and excretion (ADME) profile of the compound in animal models. The results showed that the compound exhibited good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further clinical development.

The safety profile of 2-(4-Methoxyphenyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid ethyl ester has also been evaluated in preclinical studies. Toxicity assessments conducted in vitro and in vivo demonstrated that the compound was well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for safe use in humans.

In conclusion, 2-(4-Methoxyphenyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid ethyl ester (CAS No. 956296-80-3) is a promising organic compound with diverse biological activities and favorable pharmacological properties. Its unique structural features and versatile chemical nature make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are expected to uncover additional applications and optimize its potential as a novel pharmaceutical agent.